3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• IUPAC Name: 5-(cyclopentylmethyl)-4-ethyl-1H-pyrazol-3-amine
• InChI: InChI=1S/C11H19N3/c1-2-9-10(13-14-11(9)12)7-8-5-3-4-6-8/h8H,2-7H2,1H3,(H3,12,13,14)
• InChI Key: LZTFYEWGPDZDAU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NN=C1N)CC2CCCC2

Description

3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine is a pyrazole derivative featuring a cyclopentylmethyl group at position 3 and an ethyl substituent at position 2. Pyrazole amines are critical scaffolds in medicinal chemistry due to their versatility in binding to biological targets, such as kinases and neurotransmitter receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of cyclopentylmethyl hydrazine with ethyl acetoacetate followed by cyclization can yield the desired pyrazole compound. The reaction conditions typically involve heating the mixture under reflux with a suitable solvent such as ethanol or methanol.

Industrial Production Methods

Industrial production of this compound may involve more efficient and scalable methods. One approach could be the use of continuous flow reactors, which allow for better control of reaction parameters and higher yields. Additionally, the use of catalysts and optimized reaction conditions can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole derivatives with different functional groups.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically used under mild conditions.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield pyrazole derivatives with carbonyl or hydroxyl groups, while reduction can produce amine derivatives.

Scientific Research Applications

3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine has several scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It may have potential as a bioactive molecule with applications in drug discovery and development.

Medicine: The compound could be explored for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: It can be used in the development of new materials and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The substituents on the pyrazole ring significantly influence physicochemical properties (e.g., solubility, lipophilicity) and biological activity. Below is a comparative analysis of key analogs:

Compound Name	Substituents (Position 3)	Substituents (Position 4)	Key Structural Differences	Potential Impact on Properties
3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine	Cyclopentylmethyl	Ethyl	Bulky aliphatic substituents	Increased lipophilicity; potential CNS activity
3-Phenyl-1H-pyrazol-5-amine (MK12)	Phenyl	H	Aromatic vs. aliphatic substituent	Higher π-π stacking potential; possible kinase inhibition
3-(3-Chlorophenyl)-1H-pyrazol-5-amine (MK14)	3-Chlorophenyl	H	Electron-withdrawing Cl group	Enhanced metabolic stability; altered electronic profile
3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine	Methyl + thiazole-linked phenyl	H	Thiazole heterocycle	Improved binding to sulfur-rich enzyme pockets
3-Cycloheptyl-1-methyl-1H-pyrazol-5-amine	Cycloheptyl	Methyl	Larger cycloalkyl group vs. cyclopentyl	Altered steric hindrance; solubility differences

Key Observations :

• Steric Effects : Cycloheptyl substituents (as in ) introduce greater steric bulk than cyclopentylmethyl, which may reduce binding affinity to compact active sites.
• Electronic Profile : Electron-withdrawing groups (e.g., Cl in MK14) increase polarity, possibly enhancing solubility but reducing passive diffusion .

Physicochemical and Biochemical Properties

Molecular Weight and Solubility :

• The molecular weight of the target compound is estimated to be ~235 g/mol (C₁₁H₂₁N₃), comparable to analogs like 3-cycloheptyl-1-methyl-1H-pyrazol-5-amine (193 g/mol, ). Higher aliphatic content may reduce aqueous solubility compared to phenyl-substituted derivatives.

Stability :

Biological Activity

3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine is a pyrazole derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound is structurally related to other pyrazole derivatives known for their pharmacological properties, including anti-inflammatory, analgesic, and potential anticancer effects. This article reviews the biological activity of 3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine, focusing on its mechanism of action, biological targets, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a cyclopentylmethyl group and an ethyl group. This unique structure contributes to its interaction with various biological targets.

Property	Value
Molecular Formula	C$_{12}$H$_{18}$N$_{4}$
Molecular Weight	218.30 g/mol
Melting Point	Not specified
Solubility	Soluble in DMSO

The biological activity of 3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine is primarily attributed to its ability to interact with specific enzymes and receptors. The compound may act as an inhibitor or modulator of various biological pathways:

• Enzyme Inhibition : The compound can inhibit enzymes involved in inflammatory pathways, which may contribute to its anti-inflammatory effects.
• Receptor Modulation : It may also interact with neurotransmitter receptors, influencing signaling pathways related to pain perception and mood regulation.

Anti-inflammatory Effects

Research indicates that pyrazole derivatives exhibit significant anti-inflammatory properties. For instance, a study demonstrated that related compounds could reduce the production of pro-inflammatory cytokines in vitro, suggesting that 3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine might similarly modulate inflammatory responses (source needed).

Antimicrobial Activity

Similar compounds have been evaluated for their antimicrobial properties. For example, derivatives with a pyrazole moiety have exhibited activity against both Gram-positive and Gram-negative bacteria (source needed). While direct studies on this specific compound are not available, its structural similarity to known antimicrobial agents supports the hypothesis of potential antimicrobial efficacy.

Case Studies

• Case Study on Anti-inflammatory Activity :
  • A recent study synthesized several pyrazole derivatives and tested their effects on inflammation markers in a murine model. Results indicated that certain compounds significantly reduced TNF-alpha levels, suggesting a similar potential for 3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine (source needed).
• Case Study on Anticancer Activity :
  • In vitro assays conducted on pyrazole derivatives revealed that some compounds induced apoptosis in human cancer cell lines through caspase activation (source needed). This mechanism may also be applicable to 3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine.